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Compound of Interest

Compound Name: N-Dodecyllactobionamide

Cat. No.: B3026313

An In-depth Review of the Synthesis, Physicochemical Properties, and Potential Applications of
a Nonionic Sugar Surfactant

N-Dodecyllactobionamide is a nonionic surfactant belonging to the class of sugar-based
amphiphiles. Comprising a hydrophilic lactobionamide headgroup derived from lactose and a
hydrophobic dodecyl carbon chain, this molecule exhibits significant surface activity and self-
assembly behavior in aqueous solutions. Its biocompatibility and derivation from renewable
resources make it a subject of interest for various applications, including in pharmaceuticals
and cosmetics. This technical guide provides a comprehensive overview of N-
Dodecyllactobionamide, detailing its synthesis, physicochemical properties, and potential
applications in drug delivery, supported by experimental protocols and data.

Chemical and Physical Properties

N-Dodecyllactobionamide is characterized by the chemical formula C24H47NO11 and a
molecular weight of 525.63 g/mol .[1] Its structure, featuring a bulky, hydrogen-bonding capable
sugar headgroup and a flexible alkyl tail, dictates its behavior at interfaces and in solution.
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Property Value Reference

Molecular Formula C24H47NO11 [1]

Molecular Weight 525.63 g/mol [1]

CAS Number 69313-68-4 [1]

Appearance White to off-white solid Generic

Solubility Soluble in water Inferred from surfactant

properties

Critical Micelle Concentration
(CMC)

0.4 mM

Inferred from similar sugar

surfactants

Surface Tension at CMC
(YCMC)

~39 mN/m

Inferred from similar sugar

surfactants

Note: Specific experimental values for the CMC and surface tension of N-

Dodecyllactobionamide are not readily available in the public domain. The values presented

are estimates based on data for structurally similar sugar-based surfactants.

Synthesis of N-Dodecyllactobionamide

The synthesis of N-Dodecyllactobionamide typically involves the amidation of lactobiono-1,5-

lactone with dodecylamine. This process is analogous to the synthesis of other N-alkyl-

aldobionamides.

Experimental Protocol: Synthesis of N-
Dodecyllactobionamide

Materials:

e Lactobiono-1,5-lactone

o Dodecylamine

e Methanol (anhydrous)
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e Sodium methoxide (catalyst)

o Diethyl ether (for precipitation)

e Round-bottom flask

o Magnetic stirrer and stir bar

» Reflux condenser

e Inert atmosphere (e.g., Nitrogen or Argon)
Procedure:

e Reaction Setup: In a round-bottom flask under an inert atmosphere, dissolve lactobiono-1,5-
lactone in anhydrous methanol.

» Addition of Reactants: To the stirred solution, add an equimolar amount of dodecylamine.
o Catalysis: Add a catalytic amount of sodium methoxide to the reaction mixture.

o Reaction: Heat the mixture to reflux and maintain for several hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

e Product Isolation: After the reaction is complete, cool the mixture to room temperature. The
product can be precipitated by the addition of diethyl ether.

 Purification: The crude product is collected by filtration and can be further purified by
recrystallization from a suitable solvent system (e.g., methanol/diethyl ether).

o Characterization: The final product should be characterized by techniques such as NMR
spectroscopy (*H and 13C) and mass spectrometry to confirm its structure and purity.
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Figure 1: Synthetic workflow for N-Dodecyllactobionamide.

Physicochemical Characterization

The surface-active properties of N-Dodecyllactobionamide are primarily characterized by its
critical micelle concentration (CMC) and the surface tension at the CMC.

Experimental Protocol: Determination of Critical Micelle
Concentration (CMC) by Surface Tensiometry

Materials:
» N-Dodecyllactobionamide

Deionized water

Tensiometer (e.g., Du Nouy ring or Wilhelmy plate method)

Precision balance

Glassware

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b3026313?utm_src=pdf-body-img
https://www.benchchem.com/product/b3026313?utm_src=pdf-body
https://www.benchchem.com/product/b3026313?utm_src=pdf-body
https://www.benchchem.com/product/b3026313?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Procedure:

o Stock Solution Preparation: Prepare a stock solution of N-Dodecyllactobionamide in
deionized water at a concentration significantly above the expected CMC.

» Serial Dilutions: Prepare a series of dilutions from the stock solution with progressively lower
concentrations.

» Surface Tension Measurement: Measure the surface tension of each solution, starting from
the most dilute, using a calibrated tensiometer at a constant temperature.

o Data Analysis: Plot the surface tension as a function of the logarithm of the surfactant
concentration. The CMC is determined as the concentration at the point of intersection of the
two linear portions of the plot. The surface tension value at this concentration is the yCMC.
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Figure 2: Workflow for CMC determination by surface tensiometry.

Potential Applications in Drug Delivery

While specific formulations utilizing N-Dodecyllactobionamide are not extensively
documented in publicly available literature, its properties as a nonionic, biocompatible
surfactant suggest its potential utility in various drug delivery systems. Sugar-based
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surfactants, in general, are explored for their ability to form stable nanoemulsions, hydrogels,
and nanoparticles for the delivery of therapeutic agents.

Nanoemulsions

Nanoemulsions are colloidal dispersions of oil and water stabilized by surfactants, with droplet
sizes typically in the range of 20-200 nm. They are investigated for enhancing the solubility and
bioavailability of poorly water-soluble drugs. The low toxicity and biocompatibility of sugar-
based surfactants make them attractive candidates for pharmaceutical-grade nanoemulsions.

Hydrogels

Hydrogels are three-dimensional, cross-linked networks of hydrophilic polymers that can
absorb large amounts of water. Surfactants can be incorporated into hydrogel formulations to
modify their properties, such as drug loading capacity and release kinetics. N-
Dodecyllactobionamide, with its hydrophilic headgroup, could potentially be integrated into
hydrogel networks for the controlled release of entrapped therapeutics.

Nanoparticles

Surfactants play a crucial role in the formulation of various types of nanoparticles, including
polymeric nanoparticles and solid lipid nanoparticles, by acting as stabilizers. The choice of
surfactant can influence the particle size, stability, and drug release profile of the nanoparticles.
The nonionic nature of N-Dodecyllactobionamide would be advantageous in minimizing
irritation and toxicity in nanoparticle formulations.

Biological Activity and Toxicology
Cytotoxicity

Limited specific data exists for the cytotoxicity of N-Dodecyllactobionamide. However, studies
on other sugar-based surfactants with amide linkages have demonstrated relatively low
cytotoxicity compared to conventional surfactants. For instance, a study on four sugar-based
surfactants with eight-carbon alkyl chains showed lower cytotoxicity in a 3D dermal model
compared to standard surfactants.[2] It is generally accepted that sugar-based surfactants are
mild and have a good safety profile, making them suitable for cosmetic and pharmaceutical
applications.[3][4]
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Signaling Pathways

There is currently no scientific evidence to suggest that N-Dodecyllactobionamide directly
interacts with or modulates specific cellular signaling pathways. As a surfactant, its primary
biological effects are expected to be at the level of cell membranes, where it may influence
membrane fluidity and permeability, rather than engaging in specific receptor-ligand
interactions that trigger signaling cascades.

Conclusion

N-Dodecyllactobionamide is a promising nonionic surfactant with favorable properties for
various applications, particularly in the pharmaceutical and cosmetic industries. Its synthesis
from renewable resources and presumed low toxicity align with the growing demand for "green"
and biocompatible excipients. While specific data on its applications in drug delivery are still
emerging, its physicochemical characteristics suggest its potential as a stabilizer in
nanoemulsions and nanopatrticles, and as a component in hydrogel formulations. Further
research is warranted to fully elucidate its performance in drug delivery systems and to
establish a comprehensive toxicological profile. This will be crucial for its translation into
clinically and commercially viable products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Dodecyllactobionamide: A Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3026313#what-is-n-
dodecyllactobionamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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